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Compound of Interest

Compound Name: Dilauryl maleate

Cat. No.: B1606050

For Researchers, Scientists, and Drug Development Professionals

Introduction

Viscosity Index (VI) improvers are essential additives in the formulation of multi-grade
lubricating oils, ensuring stable viscosity across a wide range of operating temperatures.
Dilauryl maleate, a diester of maleic acid and lauryl alcohol, is a promising candidate for use
as a viscosity index improver due to its long alkyl chains, which are known to contribute
effectively to viscosity modification. These application notes provide a comprehensive overview
of the properties, performance characteristics, and detailed experimental protocols for
evaluating dilauryl maleate as a viscosity index improver in lubricating oil formulations.

Physicochemical Properties of Dilauryl Maleate
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Property Value

Chemical Name Didodecyl (Z)-but-2-enedioate

Synonyms Dilauryl maleate, Maleic acid didodecy! ester
CAS Number 2915-52-8

Molecular Formula C28H5204

Molecular Weight 452.7 g/mol

Appearance Colorless to pale yellow liquid

Solubility Soluble in hydrocarbon oils, insoluble in water

Performance Data

The following tables summarize representative performance data of a base oil formulated with
varying concentrations of dilauryl maleate. This data is illustrative of the expected
performance of a high-quality viscosity index improver and is intended for comparative
purposes.

Table 1: Viscometric Properties of Lubricating Oil Formulations Containing Dilauryl Maleate

Kinematic Kinematic

. Dilauryl ) . . . Viscosity
Formulation Viscosity @ Viscosity @
Maleate (wt%) Index (V1)
40°C (cSt) 100°C (cSt)
Base Ol 0 30.5 5.2 105
Formulation A 2 35.2 6.1 125
Formulation B 5 42.8 7.5 145
Formulation C 10 55.1 9.8 165

Table 2: Shear Stability and Low-Temperature Performance
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Low-Temperature

. Dilauryl Maleate Shear Stability ] .
Formulation Viscosity (cP @
(wt%) Index (SSI)
-25°C)
Base Ol 0 N/A 5500
Formulation A 2 22 4800
Formulation B 5 25 4200
Formulation C 10 28 3500

Experimental Protocols
Synthesis of Dilauryl Maleate

A general procedure for the synthesis of dilauryl maleate is the esterification of maleic
anhydride with lauryl alcohol.

Materials:

Maleic anhydride (1 mole)

Lauryl alcohol (2.2 moles)

p-Toluenesulfonic acid (catalyst, 0.5% by weight of reactants)

Toluene (solvent)
Procedure:

In a round-bottom flask equipped with a Dean-Stark apparatus and a condenser, dissolve

maleic anhydride and lauryl alcohol in toluene.

Add the p-toluenesulfonic acid catalyst to the mixture.

Heat the mixture to reflux (approximately 110-120°C).

Continuously remove the water of reaction azeotropically using the Dean-Stark trap.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1606050?utm_src=pdf-body
https://www.benchchem.com/product/b1606050?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Monitor the reaction progress by measuring the amount of water collected. The reaction is
considered complete when the theoretical amount of water has been removed.

» After completion, cool the reaction mixture to room temperature.

e Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acid
catalyst, followed by washing with brine.

e Dry the organic layer over anhydrous sodium sulfate.

e Remove the toluene solvent under reduced pressure using a rotary evaporator to obtain the
crude dilauryl maleate.

 Purify the product by vacuum distillation.

Synthesis of Dilauryl Maleate

Evaluation of Viscosity Index (VI)

The Viscosity Index is calculated according to ASTM D2270.[1][2][3][4][5]
Procedure:

o Prepare blends of the base oil with varying concentrations of dilauryl maleate (e.g., 2%,
5%, 10% by weight).

o Determine the kinematic viscosity of each blend at 40°C and 100°C using a calibrated
capillary viscometer as per ASTM D445.[5]

o Calculate the Viscosity Index using the following formula: VI =[(L - U) / (L - H)] x 100 Where:

[e]

U = Kinematic viscosity of the test oil at 40°C

o

L = Kinematic viscosity at 40°C of a standard oil of 0 VI having the same viscosity at
100°C as the test oil.

o

H = Kinematic viscosity at 40°C of a standard oil of 100 VI having the same viscosity at
100°C as the test oil. (Values for L and H are available in tables provided in the ASTM
D2270 standard).
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Determination of Shear Stability Index (SSI)

The Shear Stability Index is determined using a diesel injector apparatus according to ASTM
D6278.[6][71[8][9][10]

Procedure:

» Determine the initial kinematic viscosity of the polymer-containing fluid at 100°C (KV _initial).
e Subject a fresh sample of the fluid to 30 passes through the diesel injector apparatus.

o Determine the final kinematic viscosity of the sheared fluid at 100°C (KV_final).

o Calculate the percentage viscosity loss: Viscosity Loss (%) = 100 x (KV_initial - KV_final) /
KV _initial

o The Shear Stability Index is the percentage viscosity loss.

Assessment of Low-Temperature Viscosity

The low-temperature, low-shear-rate viscosity is measured using a temperature-scanning
technique as per ASTM D5133.[11][12][13][14][15]

Procedure:

Preheat the oil sample to erase its thermal history.

Cool the sample at a controlled rate of 1°C/hour from -5°C to -40°C.

Continuously measure the apparent viscosity using a rotational viscometer.

Record the viscosity at the target low temperature (e.g., -25°C).

Experimental Workflow for Evaluation

Mechanism of Action

As a viscosity index improver, dilauryl maleate functions by counteracting the natural
tendency of lubricating oil to thin out at elevated temperatures. At low temperatures, the long
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lauryl chains of the dilauryl maleate molecules are coiled and have a minimal impact on the
oil's viscosity. As the temperature increases, the polymer-like molecules uncoil and expand,
increasing their hydrodynamic volume. This expansion leads to a greater interaction with the
surrounding oil molecules, thereby increasing the viscosity of the oil and offsetting the viscosity
loss of the base oil.

Mechanism of Dilauryl Maleate as a VIl

Conclusion

Dilauryl maleate demonstrates significant potential as a viscosity index improver for lubricating
oils. Its long alkyl chains contribute to a favorable viscosity-temperature relationship, resulting
in a higher viscosity index. The provided protocols, based on industry-standard ASTM methods,
offer a robust framework for the comprehensive evaluation of dilauryl maleate and other
potential viscosity index improvers. Further research and optimization of formulations
containing dilauryl maleate can lead to the development of high-performance lubricants for a
variety of applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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